Cas no 13891-13-9 (Ethanone, 1-(7-chloro-10H-phenothiazin-2-yl)-)

Ethanone, 1-(7-chloro-10H-phenothiazin-2-yl)- structure
13891-13-9 structure
Product Name:Ethanone, 1-(7-chloro-10H-phenothiazin-2-yl)-
CAS No:13891-13-9
MF:C14H10ClNOS
MW:275.753301143646
CID:1257314
Update Time:2024-08-04

Ethanone, 1-(7-chloro-10H-phenothiazin-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(7-chloro-10H-phenothiazin-2-yl)-
    • Inchi: 1S/C14H10ClNOS/c1-8(17)9-2-5-13-12(6-9)16-11-4-3-10(15)7-14(11)18-13/h2-7,16H,1H3
    • InChI Key: LGIXPYANDTVEBK-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C2C(=C1)NC1=C(C=C(Cl)C=C1)S2)C

Computed Properties

  • Exact Mass: 275.0173

Experimental Properties

  • Density: 1.344±0.06 g/cm3(Predicted)
  • Boiling Point: 479.3±45.0 °C(Predicted)
  • PSA: 29.1
  • pka: -2.39±0.20(Predicted)
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